Cas no 5686-83-9 (4H-Inden-4-one,octahydro-)

4H-Inden-4-one,octahydro- structure
4H-Inden-4-one,octahydro- structure
Product Name:4H-Inden-4-one,octahydro-
CAS No:5686-83-9
MF:C9H14O
MW:138.206862926483
CID:385415
PubChem ID:228144
Update Time:2025-04-19

4H-Inden-4-one,octahydro- Chemical and Physical Properties

Names and Identifiers

    • 4H-Inden-4-one,octahydro-
    • 1,2,3,3a,5,6,7,7a-octahydroinden-4-one
    • 1,4-dihydroindane
    • 149373_ALDRICH
    • 2,3,4,7-tetrahydro-indene
    • 4,7-Dihydroindan
    • AC1L32P6
    • AC1Q1H7X
    • AC1Q29X4
    • ACMC-20alol
    • bicyclo[4.3.0]nona-1(6),3-diene
    • Bicyclo[4.3.0]nona-3,6(1)-diene
    • bicyclo[4.3.0]nonan-1-one
    • bicyclo{4.3.0}nona-3,6(1)-diene
    • bicyclo< 4.3.0> nona-3,6(1)-diene
    • dihydroindan
    • EINECS 231-514-5
    • hexahydro-1H-inden-4(2H)-one
    • NSC108272
    • FKHQVTZBKCBVOA-UHFFFAOYSA-N
    • 5686-83-9
    • 3513-11-9
    • NSC20780
    • NSC-20780
    • SCHEMBL4740702
    • DTXSID90956562
    • 4H-inden-4-one,octahydro-, (3ar,7ar)-rel-
    • octahydro-4h-inden-4-one
    • SCHEMBL14877806
    • NSC-108272
    • Inchi: 1S/C9H14O/c10-9-6-2-4-7-3-1-5-8(7)9/h7-8H,1-6H2
    • InChI Key: FKHQVTZBKCBVOA-UHFFFAOYSA-N
    • SMILES: O=C1CCCC2CCCC21

Computed Properties

  • Exact Mass: 138.104
  • Monoisotopic Mass: 138.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.007g/cm3
  • Boiling Point: 219.8ºC at 760mmHg
  • Flash Point: 79.6ºC
  • Refractive Index: 1.49
  • PSA: 17.07000
  • LogP: 2.15570
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